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Compound of Interest

Compound Name: 2-Propylvaleric acid allyl ester

CAS No.: 22632-62-8

Cat. No.: B15482408

Get Quote

Executive Summary & Chemical Profile
2-Propylvaleric acid allyl ester (also known as Allyl Valproate or Allyl 2-propylpentanoate) is a

specialized intermediate. Unlike standard laboratory solvents, this compound presents a dual-

hazard profile: the reproductive toxicity associated with the valproic acid backbone and the

acute toxicity/reactivity associated with the allyl ester moiety.

Critical Operational Warning: Allyl esters are susceptible to hydrolysis in the presence of

moisture, acids, or bases. Hydrolysis of this compound releases Allyl Alcohol, a highly potent

toxin (P-listed waste, P005), and Valproic Acid (a known teratogen). Disposal protocols must

prioritize moisture exclusion and pH neutrality to prevent the in-situ generation of secondary

toxins.
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Property Value / Classification Operational Implication

CAS Number
72516-62-2 (Verify on specific

vial)
Use for waste manifesting.[1]

Functional Group Allyl Ester
Potential for polymerization;

hydrolysis risk.

Flammability
Combustible Liquid (Est.[2][3]

FP > 60°C)

Treat as Class IIIA

Combustible Liquid.

Toxicity (Acute) Toxic (Oral/Dermal/Inhalation)
High permeability; Double-

gloving required.

Toxicity (Chronic)
Reproductive Toxin (Cat

1A/1B)

Strict isolation from pregnant

personnel.

Reactivity
Incompatible with strong

oxidizers, acids, bases.[1]

DO NOT mix with acidic waste

streams.[1]

Pre-Disposal Stabilization (The "Self-Validating"
System)
Before moving the material to waste storage, you must stabilize it. This protocol acts as a self-

validating system: if the material is properly quenched and packaged, the risk of downstream

accidents (bottle over-pressurization or toxic off-gassing) is nullified.

Step 1: Quenching & Neutralization (If necessary)
If the material is pure, skip to Step 2. If it is part of a reaction mixture:

Check pH: Ensure the mixture is neutral (pH 6-8).

Why? Acidic or basic conditions accelerate the hydrolysis of the ester bond, releasing toxic

allyl alcohol.

Quench Oxidizers: If the reaction involved oxidizers, quench with sodium thiosulfate before

bottling.
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Why? Allyl groups can form peroxides or polymerize exothermically in the presence of

active oxidizers.

Step 2: Primary Containment
Container: Use an amber glass bottle with a Teflon-lined (PTFE) cap. Avoid polyethylene

(PE) for long-term storage of allyl compounds as they can permeate the plastic.

Headspace: Leave 10-15% headspace to accommodate thermal expansion, but minimize

excessive air exposure to reduce peroxidation risk.

Waste Stream Segregation Logic
Correct segregation is the single most critical step in laboratory waste management. This

compound must NOT be combined with standard "Organic Solvents" if those solvents contain

halogenated compounds or strong acids.

Decision Matrix: Waste Classification
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Protocol Logic

Waste: 2-Propylvaleric acid allyl ester

Is the waste Pure or in Solvent?

Identify Solvent Base

In Solution

STREAM A: High-Tox Organics
(Incineration Only)

Pure CompoundContains Halogens?
(DCM, Chloroform)

Is it Aqueous?

No

STREAM B: Halogenated Waste
(Segregated)

Yes

No (Organic Non-Hal)

STREAM C: Aqueous Toxic
(Destruction)

Yes

*Crucial: Do not mix with acidic waste streams
to prevent hydrolysis to Allyl Alcohol.

Click to download full resolution via product page

Figure 1: Waste stream segregation logic. Note that Stream A (High-Tox Organics) is the

preferred default for this compound to ensure thermal destruction.

Disposal Workflow: Step-by-Step
Phase A: Labeling & Documentation
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Labeling: Affix a hazardous waste tag immediately upon the first drop of waste entering the

container.

Constituents: List "Allyl 2-propylpentanoate" clearly. Do not use abbreviations like "Allyl

VPA."

Hazard Checkboxes: Mark Toxic, Flammable, and Reproductive Toxin.

Phase B: Physical Disposal
Transfer: Perform all waste transfers inside a functioning chemical fume hood.

PPE: Nitrile gloves (double-gloved) or Silver Shield® laminate gloves are recommended due

to the permeation potential of allyl esters. Wear safety goggles and a lab coat.[1]

Bulking:

Do NOT pour into the general "Non-Halogenated Solvent" drum if that drum is used for

bulk acetone/ethanol waste. The reproductive toxicity classification often legally requires a

separate "High Hazard" waste stream in many jurisdictions.

Preferred Method: Dispose of the material in its own satellite accumulation container or a

dedicated "Toxic Organics" carboy.

Phase C: Final Handoff
Seal: Cap the container tightly.

Secondary Containment: Place the waste bottle into a secondary tub (polypropylene) to

capture potential leaks.

Request Pickup: Contact your EHS (Environmental Health & Safety) department or licensed

waste contractor.[1]

Note to Contractor: Specify that the waste requires Incineration. Fuel blending is generally

acceptable, but incineration ensures the destruction of the teratogenic backbone.

Emergency Contingencies: Spill Response
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If a spill occurs (>50 mL), immediate action is required due to the volatility and toxicity.

Spill Detected 1. Evacuate & Ventilate
(Remove Ignition Sources)

2. Don PPE
(Resp. Protection + Double Gloves)

3. Containment
(Use Absorbent Pads/Vermiculite)

4. Cleanup
(Place in Sealed Bag)

5. Decontaminate Surface
(Soap & Water - No Bleach)

Click to download full resolution via product page

Figure 2: Immediate spill response workflow. Note the prohibition of bleach (oxidizers) during

decontamination to prevent reaction with allyl groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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